Cas no 63559-74-0 (Benzenesulfonic acid, tetrafluoro-)
63559-74-0 structure
Product Name:Benzenesulfonic acid, tetrafluoro-
CAS No:63559-74-0
MF:C6H2F4O3S
MW:230.136894702911
CID:390037
PubChem ID:12504398
Update Time:2025-04-19
Benzenesulfonic acid, tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, tetrafluoro-
- 2,3,4,5-tetrafluorobenzenesulfonic acid
- 63559-74-0
- 2,3,4,5-Tetrafluorobenzene-1-sulfonic acid
- DTXSID90500665
- SCHEMBL4453156
-
- Inchi: 1S/C6H2F4O3S/c7-2-1-3(14(11,12)13)5(9)6(10)4(2)8/h1H,(H,11,12,13)
- InChI Key: OUXGBSWADJDIMN-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=C(C=1F)F)F)F)(=O)(=O)O
Computed Properties
- Exact Mass: 229.96607774g/mol
- Monoisotopic Mass: 229.96607774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 62.8Ų
Benzenesulfonic acid, tetrafluoro- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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